N3-(2-aminoethyl)-N6-(pyridin-3-yl)pyridazine-3,6-diamine

• IUPAC Name: 6-N-(2-aminoethyl)-3-N-pyridin-3-ylpyridazine-3,6-diamine
• InChI: InChI=1S/C11H14N6/c12-5-7-14-10-3-4-11(17-16-10)15-9-2-1-6-13-8-9/h1-4,6,8H,5,7,12H2,(H,14,16)(H,15,17)
• InChI Key: IMKFAEUYKRXONY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)NC2=NN=C(C=C2)NCCN
• Molecular Formula: C11H14N6
• Molecular Weight: 230.27 g/mol
• CAS No.: 2504204-19-5

Description

N3-(2-aminoethyl)-N6-(pyridin-3-yl)pyridazine-3,6-diamine is a useful research compound. Its molecular formula is C11H14N6 and its molecular weight is 230.275. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Medicinal Chemistry

N3-(2-aminoethyl)-N6-(pyridin-3-yl)pyridazine-3,6-diamine and its derivatives are explored for their potential in various fields, including medicinal chemistry and polymer synthesis. For instance, the facile synthesis of N6-alkylated pyridazine-3,6-diamines demonstrates their significance in medicinal chemistry, highlighting their potential as scaffolds for drug development due to their synthetic tractability and the ability to undergo selective transformations without the need for protecting groups (Wlochal & Bailey, 2015).

Photophysical and Electrochemical Studies

The compound and its related structures have been used in the development of metal complexes for water oxidation, indicating their potential in renewable energy technologies. Such applications demonstrate the versatility of this compound derivatives in contributing to sustainable energy solutions (Zong & Thummel, 2005).

Material Science and Engineering

In material science, derivatives of this compound have been investigated for their utility in creating new polymeric materials with advanced properties. For example, the synthesis and characterization of novel polyimides derived from related diamines show promising results in terms of thermal stability and mechanical properties, making them suitable for high-performance applications (Guan et al., 2014).

Catalysis and Chemical Reactions

Furthermore, these compounds have been studied for their roles in catalysis and as ligands in the formation of complex metal structures, which are relevant in various chemical reactions and processes. This includes the development of dimetallic complexes and investigations into their electrochemical properties, opening new avenues for research in catalysis and materials chemistry (Plieger et al., 2004).